Cas no 896044-30-7 (3-(2-methoxyphenyl)-6-{(3-methylphenyl)methylsulfanyl}pyridazine)

• Product Name: 3-(2-methoxyphenyl)-6-{(3-methylphenyl)methylsulfanyl}pyridazine
• CAS No: 896044-30-7
• MF: C₁₉H₁₈N₂OS
• MW: 322.424023151398
• CID: 6209720
• PubChem ID: 7206032
• Update Time: 2025-06-18

3-(2-methoxyphenyl)-6-{(3-methylphenyl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-6-{(3-methylphenyl)methylsulfanyl}pyridazine
• HMS2732O11
• F1899-0844
• 3-(2-methoxyphenyl)-6-((3-methylbenzyl)thio)pyridazine
• 896044-30-7
• AKOS024618391
• 3-(2-methoxyphenyl)-6-{[(3-methylphenyl)methyl]sulfanyl}pyridazine
• 3-(2-methoxyphenyl)-6-[(3-methylphenyl)methylsulfanyl]pyridazine
• SMR000323855
• MLS000678623
• CHEMBL1439498

• Inchi： 1S/C19H18N2OS/c1-14-6-5-7-15(12-14)13-23-19-11-10-17(20-21-19)16-8-3-4-9-18(16)22-2/h3-12H,13H2,1-2H3
• InChI Key： CGLAKNACPKDPPR-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC=CC=2OC)N=N1)CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 322.11398438g/mol
• Monoisotopic Mass: 322.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(2-methoxyphenyl)-6-{(3-methylphenyl)methylsulfanyl}pyridazine

Professional Introduction to Compound with CAS No. 896044-30-7 and Product Name: 3-(2-methoxyphenyl)-6-{(3-methylphenyl)methylsulfanyl}pyridazine

The compound identified by the CAS number 896044-30-7 and the product name 3-(2-methoxyphenyl)-6-{(3-methylphenyl)methylsulfanyl}pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyridazine class, a heterocyclic aromatic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of functional groups such as the 2-methoxyphenyl and (3-methylphenyl)methylsulfanyl substituents in its molecular framework contributes to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of pyridazine derivatives in the development of novel therapeutic agents. Pyridazines are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable scaffolds for drug design. The specific arrangement of substituents in 3-(2-methoxyphenyl)-6-{(3-methylphenyl)methylsulfanyl}pyridazine enhances its binding affinity and selectivity, making it a promising candidate for further investigation.

In particular, the 2-methoxyphenyl group introduces a hydroxyl moiety that can participate in hydrogen bonding interactions, while the (3-methylphenyl)methylsulfanyl group adds steric bulk and potential lipophilicity. These features are critical in determining the compound's pharmacokinetic profile, including solubility, permeability, and metabolic stability. Such structural attributes have been extensively studied in the context of optimizing drug-like properties, ensuring that the compound is not only biologically active but also suitable for clinical development.

Current advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding modes of 3-(2-methoxyphenyl)-6-{(3-methylphenyl)methylsulfanyl}pyridazine with various biological targets. These studies have revealed promising interactions with enzymes involved in inflammatory pathways and metabolic disorders, suggesting potential therapeutic benefits in managing conditions such as cardiovascular diseases and diabetes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been utilized to construct the complex molecular framework efficiently. The use of palladium catalysts, for instance, has facilitated the formation of carbon-carbon bonds between the pyridazine core and the aromatic substituents, demonstrating the importance of modern synthetic techniques in pharmaceutical chemistry.

Preclinical studies have begun to explore the pharmacological effects of 3-(2-methoxyphenyl)-6-{(3-methylphenyl)methylsulfanyl}pyridazine in vitro and in vivo models. Initial findings indicate that this compound exhibits significant inhibitory activity against certain enzymes associated with neurological disorders. The mechanism of action appears to involve modulation of neurotransmitter release and receptor signaling pathways, which could make it a valuable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The structural diversity inherent in pyridazine derivatives allows for extensive chemical modification, enabling researchers to fine-tune biological activity and pharmacokinetic properties. By varying substituents such as halogens or alkoxyl groups, new analogs can be synthesized to improve potency, selectivity, and pharmacological profiles. This flexibility underscores the versatility of pyridazines as pharmacophores in drug discovery efforts.

In conclusion, 3-(2-methoxyphenyl)-6-{(3-methylphenyl)methylsulfanyl}pyridazine (CAS No. 896044-30-7) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique chemical composition and promising biological activities position it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs. As computational methods continue to evolve and synthetic techniques become more sophisticated, compounds like this one will play an increasingly important role in shaping the future of pharmaceutical development.